molecular formula C13H8ClFN2 B8811531 7-Chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine CAS No. 437384-07-1

7-Chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine

Cat. No.: B8811531
CAS No.: 437384-07-1
M. Wt: 246.67 g/mol
InChI Key: ATENWFZPEVYXTK-UHFFFAOYSA-N
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Description

7-Chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C13H8ClFN2 and its molecular weight is 246.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

437384-07-1

Molecular Formula

C13H8ClFN2

Molecular Weight

246.67 g/mol

IUPAC Name

7-chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine

InChI

InChI=1S/C13H8ClFN2/c14-13-3-1-2-11-8-12(16-17(11)13)9-4-6-10(15)7-5-9/h1-8H

InChI Key

ATENWFZPEVYXTK-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=CC(=NN2C(=C1)Cl)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(6-chloro-2-pyridinyl)-1-(4-fluorophenyl)ethanone oxime (109.2 g, 414 mmol) in 1,2-dimethoxyethane (500 mL) at 0° C. was added trifluoroacetic anhydride (59 mL, 414 mmol), keeping the temperature below 10° C. After the addition was complete, the reaction was warmed to 15° C. The solution was then cooled to 4° C. and a solution of triethylamine (116 mL, 828 mmol) in 1,2-dimethoxyethane (60 mL) was added over 0.5 hours. After warming to room temperature, the mixture was stirred for 1.5 hours. To this was added iron(II) chloride (0.52 g, 4.1 mmol) and the reaction was heated to reflux for 3 hours. The reaction was concentrated and the resulting solid was recrystallized from ethyl acetate-hexanes to give 7-chloro-2-(4-fluorophenyl)pyrazolo[1.5-α]pyridine (69.7 g. 68%) as off-white needles. 1H NMR (CDCl3): δ 8.03 (m, 2 H), 7.54 (d, 1 H), 7.16 (m, 3 H), 6.93 (d, 1 H), 6.91 (s, 1 H); MS m/z 247 (M+1); mp 156–157° C.
Name
2-(6-chloro-2-pyridinyl)-1-(4-fluorophenyl)ethanone oxime
Quantity
109.2 g
Type
reactant
Reaction Step One
Quantity
59 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
116 mL
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two
Name
iron(II) chloride
Quantity
0.52 g
Type
catalyst
Reaction Step Three

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